Cas no 67194-28-9 (2(3H)-Furanone,3,3'-[1,3-propanediylbis(oxymethylidyne)]bis[dihydro- (9CI))
67194-28-9 structure
Product Name:2(3H)-Furanone,3,3'-[1,3-propanediylbis(oxymethylidyne)]bis[dihydro- (9CI)
CAS No:67194-28-9
MF:C13H16O6
MW:268.262544631958
CID:525193
PubChem ID:12441192
Update Time:2025-04-19
2(3H)-Furanone,3,3'-[1,3-propanediylbis(oxymethylidyne)]bis[dihydro- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- (3E)-3-[3-[(E)-(2-oxooxolan-3-ylidene)methoxy]propoxymethylidene]oxolan-2-one
- 2(3H)-Furanone,3,3'-[1,3-propanediylbis(oxymethylidyne)]bis[dihydro- (9CI)
- NSC178873
- NSC-178873
- SMR000528854
- CHEMBL3209452
- 67194-28-9
- (3E,3'E)-3,3'-{Propane-1,3-diylbis[oxy(E)methanylylidene]}di(oxolan-2-one)
- DTXSID30498375
- MLS000766245
-
- Inchi: 1S/C13H16O6/c14-12-10(2-6-18-12)8-16-4-1-5-17-9-11-3-7-19-13(11)15/h8-9H,1-7H2/b10-8+,11-9+
- InChI Key: ACMOQOXIPPKBFU-GFULKKFKSA-N
- SMILES: O1C(/C(=C/OCCCO/C=C2/C(=O)OCC/2)/CC1)=O
Computed Properties
- Exact Mass: 268.09468
- Monoisotopic Mass: 268.094688
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 71.1
- XLogP3: 0.9
Experimental Properties
- Density: 1.429
- Boiling Point: 524.5°Cat760mmHg
- Flash Point: 237.1°C
- Refractive Index: 1.647
- PSA: 71.06
- LogP: 1.07130
2(3H)-Furanone,3,3'-[1,3-propanediylbis(oxymethylidyne)]bis[dihydro- (9CI) Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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